Cas no 2229169-23-5 (tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate
• CAS No: 2229169-23-5
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• CID: 6290830
• PubChem ID: 165980573
• Update Time: 2025-10-19

tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate
• EN300-1875479
• tert-butyl N-[4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenyl]carbamate
• 2229169-23-5

• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(21)18-10-5-4-9(19)6-8(10)7-11(20)14(15,16)17/h4-6,11,19-20H,7H2,1-3H3,(H,18,21)
• InChI Key： ZSYXRYZHSATWQE-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)O)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate

Introduction to Tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate (CAS No. 2229169-23-5)

Tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate, with the CAS number 2229169-23-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential biological activities and has been the subject of extensive studies in recent years.

The molecular structure of tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate is characterized by a phenyl ring substituted with a hydroxyl group at the 4-position and a carbamate group at the 2-position. The carbamate group is further modified with a 3,3,3-trifluoro-2-hydroxypropyl side chain, which introduces both fluorine and hydroxyl functionalities into the molecule. This unique structural arrangement contributes to its distinct chemical properties and potential biological interactions.

In recent years, there has been growing interest in the development of novel compounds that exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and metabolic pathways. The presence of both hydroxyl and fluorine substituents in tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate makes it a promising candidate for such applications. Specifically, the trifluoromethyl group can enhance metabolic stability, while the hydroxyl groups provide opportunities for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. Studies have shown that compounds with similar structural features can modulate COX activity, leading to reduced inflammation and pain. The tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate molecule's ability to interact with these enzymes may be attributed to its hydroxyl-rich surface and the electronic effects of the trifluoromethyl group.

Furthermore, the compound's design incorporates elements that suggest it may have applications beyond anti-inflammatory therapy. For instance, its structure resembles that of certain kinase inhibitors, which are widely used in cancer treatment. The presence of multiple hydroxyl groups provides multiple sites for binding to protein targets, potentially enabling selective inhibition of specific kinases involved in tumor growth and progression.

Recent research has also explored the pharmacokinetic properties of tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate. Due to its molecular weight and structural features, it is expected to have favorable solubility and bioavailability characteristics. Preliminary studies indicate that this compound can be efficiently absorbed after oral administration and may exhibit prolonged half-life due to its metabolic stability. These findings make it an attractive candidate for further development as an oral therapeutic agent.

The synthesis of tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Key steps in its synthesis include the introduction of the trifluoromethyl group via cross-coupling reactions and the subsequent modification of the phenolic hydroxyl group with a carbamate moiety. These synthetic strategies highlight the growing capabilities in constructing complex organic molecules for pharmaceutical applications.

In conclusion, tert-butyl N-4-hydroxy-2-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate (CAS No. 2229169-23-5) is a promising compound with significant potential in the field of chemical biology and drug discovery. Its unique structural features make it a versatile tool for investigating enzyme inhibition and exploring new therapeutic strategies. As research continues to uncover its biological activities and pharmacokinetic properties, this compound is likely to play an important role in future drug development efforts.